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Compound of Interest

3-Methoxybenzenesulfonyl!
Compound Name:

chloride
CAS No.: 10130-74-2
Cat. No.: B155215

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Compound Profile

3-Methoxybenzenesulfonyl chloride is a vital reagent in organic synthesis, primarily utilized
as a precursor for the introduction of the 3-methoxyphenylsulfonyl group into various
molecules. Its chemical and physical properties are summarized below.
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Property Value Citation(s)
Molecular Weight 206.65 g/mol [1]
Molecular Formula C7H7CIOsS [1]
CAS Number 10130-74-2
Clear pale yellow to pale
Appearance o
brownish liquid
Density 1.460 g/mL at 25 °C
Refractive Index n20/D 1.5560
m-Methoxybenzenesulfonyl
Synonyms chloride, 3-Anisolesulfonyl [1]

chloride

Applications in Medicinal Chemistry and Drug
Discovery

3-Methoxybenzenesulfonyl chloride serves as a critical building block in the synthesis of
sulfonamides, a class of compounds with a broad spectrum of biological activities. The
sulfonamide functional group is a key pharmacophore in numerous approved drugs.[2]
Molecules incorporating the 3-methoxyphenylsulfonyl moiety have been investigated for
various therapeutic applications, including as central nervous system (CNS) agents and kinase
inhibitors.

The methoxy group at the meta-position of the benzene ring influences the electronic
properties of the sulfonyl chloride, affecting its reactivity and the physicochemical properties of
the resulting sulfonamide derivatives.[2] This substitution can be crucial for modulating a drug
candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

A prominent application of sulfonamide-containing compounds is in the development of kinase
inhibitors for cancer therapy. These inhibitors can block the signaling pathways that promote
tumor growth and angiogenesis.
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Experimental Protocol: Synthesis of N-Aryl-3-
methoxybenzenesulfonamide

This protocol details a general procedure for the synthesis of an N-aryl sulfonamide using 3-
methoxybenzenesulfonyl chloride and a primary aromatic amine.

Materials:

3-Methoxybenzenesulfonyl chloride

e A primary aromatic amine (e.g., aniline)

¢ Anhydrous dichloromethane (DCM)

o Triethylamine (TEA)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution

¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

e Magnetic stirrer

¢ Dropping funnel

o Separatory funnel

« Rotary evaporator

Standard laboratory glassware

Procedure:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b155215/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxybenzenesulfonyl-chloride-in-research-and-drug-development
https://www.benchchem.com/product/b155215/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxybenzenesulfonyl-chloride-in-research-and-drug-development
https://www.benchchem.com/product/b155215/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxybenzenesulfonyl-chloride-in-research-and-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In a clean, dry round-bottom flask, dissolve the primary aromatic amine (1.0 equivalent) and

triethylamine (1.2 equivalents) in anhydrous dichloromethane.
e Cool the solution to 0 °C in an ice bath with continuous stirring.

¢ Dissolve 3-methoxybenzenesulfonyl chloride (1.1 equivalents) in a separate portion of
anhydrous dichloromethane.

e Add the 3-methoxybenzenesulfonyl chloride solution dropwise to the stirred amine
solution over a period of 15-20 minutes, maintaining the temperature at 0 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).
e Once the reaction is complete, transfer the mixture to a separatory funnel.
o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization or column chromatography to yield the
pure N-aryl-3-methoxybenzenesulfonamide.

Role in Kinase Inhibition: The VEGFR Signaling
Pathway

Sulfonamide-based drugs, such as pazopanib, are potent inhibitors of multiple receptor
tyrosine kinases (RTKS), including the Vascular Endothelial Growth Factor Receptor (VEGFR).
[3][4] Inhibition of the VEGFR signaling pathway is a crucial strategy in cancer therapy as it
blocks angiogenesis, the formation of new blood vessels that tumors need to grow and
metastasize.[3][5]

The following diagram illustrates a simplified workflow for the synthesis of a generic
sulfonamide-based kinase inhibitor and its subsequent interaction with the VEGFR signaling
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pathway.
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Caption: Synthetic workflow and mechanism of action of a sulfonamide-based kinase inhibitor.

The binding of the Vascular Endothelial Growth Factor (VEGF) to its receptor (VEGFR) on the
surface of endothelial cells triggers a cascade of downstream signaling events.[5][6] Key
pathways activated include the Phospholipase C-gamma (PLCy) and the PI3K/Akt pathways.
[5][7] These signaling cascades ultimately lead to cell proliferation, migration, and survival,
which are essential for angiogenesis.[5]

Sulfonamide-based kinase inhibitors, synthesized from precursors like 3-
methoxybenzenesulfonyl chloride, can competitively bind to the ATP-binding site of the
VEGFR's intracellular kinase domain.[4] This inhibition blocks the autophosphorylation of the
receptor, thereby preventing the activation of downstream signaling molecules and effectively
halting the pro-angiogenic signals.[4][6] This disruption of tumor-induced angiogenesis is a
cornerstone of modern targeted cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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